Cas no 1044145-56-3 (1-Cycloheptyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-Cycloheptyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1044145-56-3
• MF: C₁₃H₁₈N₄S
• MW: 262.373820781708
• CID: 1024244
• PubChem ID: 59419392
• Update Time: 2025-04-20

1-Cycloheptyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-Cycloheptyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• 1-cycloheptyl-6-methylsulfanylpyrazolo[3,4-d]pyrimidine
• AGN-PC-0CWISX
• AK101432
• ANW-60185
• CTK8B8341
• KB-218766
• SureCN1356072
• DB-312067
• DTXSID20731940
• SCHEMBL1356072
• 1044145-56-3
• 1-Cycloheptyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C13H18N4S/c1-18-13-14-8-10-9-15-17(12(10)16-13)11-6-4-2-3-5-7-11/h8-9,11H,2-7H2,1H3
• InChI Key： CIRWLVZASHTRTF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C=NN(C2=N1)C1CCCCCC1

Computed Properties

• Exact Mass: 262.12521776g/mol
• Monoisotopic Mass: 262.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines